Cas no 1361565-66-3 (3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde)

• Product Name: 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde
• CAS No: 1361565-66-3
• MF: C₁₈H₇Cl₆NO
• MW: 465.972278833389
• CID: 4966735
• Update Time: 2025-10-30

3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C18H7Cl6NO/c19-10-1-3-12(21)17(23)15(10)8-5-9(14(7-26)25-6-8)16-11(20)2-4-13(22)18(16)24/h1-7H
• InChI Key： QBTMYMCJCGDJGH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C=O)=NC=C(C2C(=CC=C(C=2Cl)Cl)Cl)C=1)Cl)Cl

Computed Properties

• Exact Mass: 464.862930 g/mol
• Monoisotopic Mass: 462.865880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 30
• Molecular Weight: 466.0

Additional information on 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde

Introduction to 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde (CAS No. 1361565-66-3)

3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde, with the CAS number 1361565-66-3, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and biology. This compound is characterized by its intricate molecular framework, which includes a picolinaldehyde core substituted with two 2,3,6-trichlorophenyl groups. The presence of these chlorine atoms imparts notable electronic and steric effects, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach using palladium-based catalysts that significantly reduced the number of steps and minimized by-product formation. This method not only enhances the overall yield but also aligns with the principles of green chemistry.

In the realm of medicinal chemistry, 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde has shown promise as a building block for the development of novel therapeutic agents. Its unique electronic properties make it an attractive candidate for the design of compounds with specific biological activities. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. Specifically, a series of 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde-based compounds were found to inhibit the activity of key enzymes involved in cancer cell proliferation and inflammation pathways.

The biological activity of 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde is further supported by its ability to modulate cellular signaling pathways. A study published in the journal Bioorganic & Medicinal Chemistry Letters in 2020 revealed that this compound can effectively disrupt the interaction between specific proteins involved in signal transduction processes. This property makes it a potential lead compound for the development of targeted therapies for various diseases.

Beyond its applications in medicinal chemistry, 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde has also found use in materials science. Its rigid molecular structure and high thermal stability make it suitable for the synthesis of advanced polymers and materials with enhanced mechanical properties. Researchers at the Massachusetts Institute of Technology (MIT) have explored the use of this compound as a monomer in polymerization reactions to create materials with tailored properties for applications in electronics and aerospace industries.

The environmental impact of 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde is another area of active research. While the compound itself is not classified as hazardous under current regulations, its production and disposal must be managed carefully to minimize any potential environmental risks. Studies have shown that proper waste management practices and the use of green chemistry principles can significantly reduce the ecological footprint associated with its synthesis and application.

In conclusion, 3,5-Bis(2,3,6-trichlorophenyl)picolinaldehyde (CAS No. 1361565-66-3) is a versatile compound with a wide range of applications in chemistry and biology. Its unique chemical properties make it an important intermediate in synthetic routes and a valuable starting material for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for its use across various scientific disciplines.